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Compound of Interest

Compound Name: 2-Methylhexadecanoic acid

CAS No.: 27147-71-3

Cat. No.: B1217160

Get Quote

A Foreword for the Research Professional: This document serves as a comprehensive

technical guide for researchers, scientists, and drug development professionals engaged in the

study of branched-chain fatty acids, with a specific focus on 2-Methylhexadecanoic acid. As a

Senior Application Scientist, the aim is not merely to collate existing data but to provide a

synthesized narrative that underscores the causality behind experimental choices and

methodologies. This guide is structured to be a self-validating system, where protocols are

detailed with an emphasis on the principles that ensure their robustness and reproducibility.

While our understanding of 2-Methylhexadecanoic acid is still evolving, this guide provides a

solid foundation based on current knowledge and points toward avenues for future

investigation.

Introduction to 2-Methylhexadecanoic Acid: A
Branched-Chain Fatty Acid of Interest
2-Methylhexadecanoic acid, also known as 2-methylpalmitic acid, is a saturated fatty acid

with a methyl group at the alpha-position (carbon 2)[1][2]. This seemingly simple structural
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modification has profound implications for its metabolism and potential biological roles,

distinguishing it from its straight-chain counterpart, palmitic acid. As a long-chain fatty acid, it is

a hydrophobic molecule with limited solubility in water[2].

Physicochemical Properties
A clear understanding of the physicochemical properties of 2-Methylhexadecanoic acid is

fundamental for its handling, analysis, and the interpretation of its biological activity.

Property Value Source

Molecular Formula C₁₇H₃₄O₂ PubChem[1]

Molecular Weight 270.45 g/mol PubChem[1]

IUPAC Name 2-methylhexadecanoic acid PubChem[1]

Synonyms
2-methylpalmitic acid, α-

methylpalmitic acid
PubChem[1]

CAS Number 27147-71-3 The Good Scents Company[3]

The Metabolic Fate of 2-Methylhexadecanoic Acid: A
Journey Through Peroxisomal β-Oxidation
The defining structural feature of 2-Methylhexadecanoic acid, the methyl group at the α-

carbon, sterically hinders its entry into the mitochondrial β-oxidation spiral, the primary pathway

for straight-chain fatty acid catabolism. Consequently, its degradation is relegated to the

peroxisome, following a specialized β-oxidation pathway designed to handle branched-chain

fatty acids.

Peroxisomal β-Oxidation Pathway
The metabolism of 2-methyl-branched fatty acids is a multi-step enzymatic process that occurs

within the peroxisome. This pathway is crucial for the breakdown of various endogenous and

exogenous branched-chain lipids.
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Caption: Peroxisomal β-oxidation of 2-Methylhexadecanoic Acid.

Step-by-Step Breakdown of the Pathway:

Activation: 2-Methylhexadecanoic acid is first activated to its coenzyme A (CoA) ester, 2-

methylhexadecanoyl-CoA, in the cytosol by a long-chain acyl-CoA synthetase.

Stereoisomer Conversion: The resulting 2-methylhexadecanoyl-CoA is a racemic mixture of

(2R) and (2S)-stereoisomers. Peroxisomal β-oxidation enzymes are stereospecific for the

(2S)-isomer. Therefore, the (2R)-isomer must be converted to the (2S)-isomer by the enzyme

α-methylacyl-CoA racemase (AMACR).

Dehydrogenation: The (2S)-2-methylhexadecanoyl-CoA is then oxidized by pristanoyl-CoA

oxidase to form 2-methyl-trans-2-hexadecenoyl-CoA.

Hydration and Dehydrogenation: The multifunctional protein 2 (MFP-2) catalyzes the

subsequent hydration and dehydrogenation steps, yielding 3-keto-2-methylhexadecanoyl-

CoA.

Thiolytic Cleavage: Finally, sterol carrier protein x (SCPx) thiolase cleaves the 3-ketoacyl-

CoA into propionyl-CoA and pentadecanoyl-CoA. Pentadecanoyl-CoA can then undergo

further rounds of β-oxidation.
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Biological Significance and Potential Roles: An Area
of Active Investigation
While the metabolic pathway of 2-Methylhexadecanoic acid is becoming clearer, its specific

biological functions beyond being a metabolic substrate are not yet well-defined. However,

based on the known roles of other fatty acids, several potential avenues for its biological

significance can be hypothesized.

Potential Signaling Roles
Fatty acids are increasingly recognized as signaling molecules that can modulate cellular

processes through interaction with nuclear receptors and G-protein coupled receptors

(GPCRs).

Peroxisome Proliferator-Activated Receptors (PPARs): PPARs are a family of nuclear

receptors that play crucial roles in lipid and glucose metabolism. Fatty acids are natural

ligands for PPARs. While direct binding and activation of PPARs by 2-Methylhexadecanoic
acid has not been extensively studied, it is plausible that it could act as a modulator of PPAR

activity, thereby influencing the expression of genes involved in lipid homeostasis.

G-Protein Coupled Receptors (GPCRs): Certain fatty acids can activate specific GPCRs,

such as GPR40 and GPR120, which are involved in insulin secretion and inflammatory

responses. Future research should investigate whether 2-Methylhexadecanoic acid can act

as a ligand for these or other "orphan" GPCRs.

Association with Disease
The accumulation of branched-chain fatty acids is associated with several metabolic disorders.

For instance, the accumulation of phytanic acid due to defects in its α-oxidation leads to

Refsum disease, a severe neurological disorder. While there is no direct evidence linking 2-
Methylhexadecanoic acid to specific diseases, its metabolic pathway's reliance on

peroxisomal function suggests that its levels could be altered in peroxisomal biogenesis

disorders. Furthermore, as a component of the human exposome, its presence in blood may

reflect dietary intake or environmental exposure, with potential implications for metabolic

health[2].
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Analytical Methodologies: A Guide to Quantification
Accurate and sensitive quantification of 2-Methylhexadecanoic acid in biological matrices is

essential for understanding its metabolism and potential role as a biomarker. Gas

chromatography-mass spectrometry (GC-MS) is the gold standard for fatty acid analysis due to

its high resolution and sensitivity.

Experimental Protocol: GC-MS Analysis of 2-
Methylhexadecanoic Acid in Human Plasma
This protocol outlines a robust method for the extraction, derivatization, and quantification of 2-
Methylhexadecanoic acid from human plasma.

Materials:

Human plasma

Internal standard (e.g., deuterated 2-Methylhexadecanoic acid or a structurally similar odd-

chain fatty acid)

Chloroform

Methanol

0.9% NaCl solution

Anhydrous sodium sulfate

Derivatization agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS)

Pyridine

Hexane

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Workflow:
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Caption: Workflow for GC-MS analysis of 2-Methylhexadecanoic Acid.
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Step-by-Step Methodology:

Sample Preparation and Lipid Extraction:

To 100 µL of human plasma, add a known amount of the internal standard.

Perform a Folch extraction by adding 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

Vortex thoroughly and incubate at room temperature for 20 minutes.

Add 400 µL of 0.9% NaCl solution to induce phase separation.

Centrifuge at 2000 x g for 10 minutes.

Carefully collect the lower organic phase into a clean glass tube.

Dry the organic extract under a gentle stream of nitrogen.

Derivatization:

To the dried lipid extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1%

TMCS.

Cap the tube tightly and heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) ester

of the fatty acid.

Cool the sample to room temperature.

GC-MS Analysis:

Inject 1 µL of the derivatized sample into the GC-MS system.

GC Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

Inlet Temperature: 280°C
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Oven Program: Start at 100°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10

min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-550.

Data Acquisition: Full scan or selected ion monitoring (SIM) for higher sensitivity.

Data Analysis and Quantification:

Identify the peak corresponding to the TMS ester of 2-Methylhexadecanoic acid based

on its retention time and mass spectrum.

Quantify the analyte by comparing its peak area to that of the internal standard, using a

calibration curve prepared with known concentrations of a 2-Methylhexadecanoic acid
standard.

Synthesis and Future Directions
The availability of pure 2-Methylhexadecanoic acid is crucial for in-depth biological studies.

While it is commercially available from several suppliers, custom synthesis may be required for

specific applications, such as the preparation of radiolabeled or isotopically labeled analogues

for metabolic tracing studies.

Synthetic Approaches
The synthesis of 2-methyl branched-chain fatty acids can be achieved through various organic

chemistry routes. A common strategy involves the α-methylation of a long-chain ester followed

by hydrolysis. For instance, the synthesis of a related compound, 2-methoxy-14-

methylhexadecanoic acid, has been reported in seven steps with good overall yields[4]. The

synthesis of radiolabeled versions, for example with ¹⁴C or ³H, is also feasible and would be

invaluable for detailed metabolic flux analysis[5][6][7].
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Future Research and Unanswered Questions
The study of 2-Methylhexadecanoic acid is a field ripe with opportunities for further

investigation. Key areas that warrant future research include:

Elucidation of Specific Biological Functions: Does 2-Methylhexadecanoic acid have

signaling roles independent of its function as a metabolic intermediate? Does it interact with

nuclear receptors or GPCRs to modulate gene expression or cellular signaling?

Biomarker Discovery: Are the levels of 2-Methylhexadecanoic acid altered in metabolic

diseases such as diabetes, obesity, or non-alcoholic fatty liver disease? Could it serve as a

diagnostic or prognostic biomarker?

Toxicological Evaluation: What are the potential cytotoxic or lipotoxic effects of elevated

concentrations of 2-Methylhexadecanoic acid?

Protein Interactions: Beyond the enzymes of its metabolic pathway, what other proteins does

2-Methylhexadecanoic acid interact with, and what are the functional consequences of

these interactions?

In conclusion, 2-Methylhexadecanoic acid represents an intriguing molecule at the

intersection of lipid metabolism and cellular signaling. The technical guidance provided herein

offers a robust framework for its study, and it is our hope that this will catalyze further research

into the biological significance of this unique branched-chain fatty acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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